Cas no 116373-36-5 (3-4-(propan-2-yl)phenylprop-2-enoic acid)

• Product Name: 3-4-(propan-2-yl)phenylprop-2-enoic acid
• CAS No: 116373-36-5
• Molecular Formula: C₁₂H₁₄O₂
• Molecular Weight: 190.23836
• MDL: MFCD00016544
• CID: 132572
• PubChem ID: 719753

3-4-(propan-2-yl)phenylprop-2-enoic acid Properties

Names and Identifiers

• 2-Propenoic acid,3-[4-(1-methylethyl)phenyl]-, (2E)-
• 3-(4-isopropylphenyl)acrylic acid
• 4-ISOPROPYLCINNAMIC ACID
• (2E)-3-(4-isopropylphenyl)prop-2-enoic acid
• (E)-4-isopropylcinnamic acid
• 4-i-propylcinnamic acid
• 4-isopropyl-trans-cinnamic acid
• AC1L2IT8
• ACMC-1CNR2
• AG-A-06698
• Bionet2_001337
• CTK4A9765
• CTK6A4839
• p-isopropylcinnamic acid
• SureCN819055
• ZLD0121
• RARECHEM AL BK 0112
• (E)-3-(4-ISOPROPYL-PHENYL)-ACRYLIC ACID
• 3-(4-propan-2-ylphenyl)prop-2-enoic acid
• (E)-3-(4-propan-2-ylphenyl)prop-2-enoic acid
• AKOS BBS-00007708
• OTAVA-BB BB0109160007
• 3-4-(propan-2-yl)phenylprop-2-enoic acid
• FT-0618837
• SJDOOXOUSJDYFE-UHFFFAOYSA-N
• SY061651
• 3-[4-(propan-2-yl)phenyl]prop-2-enoic acid
• SY353416
• 3-[4-(1-Methylethyl)phenyl]-2-propenoic acid
• 116373-36-5
• DTXSID301259475
• (2E)-3-(4-isopropylphenyl)acrylic acid
• DB-048471
• 3-(4-ISOPROPYLPHENYL)ACRYLIC ACID

• MDL： MFCD00016544
• InChIKey： SJDOOXOUSJDYFE-VMPITWQZSA-N
• Inchi： InChI=1S/C12H14O2/c1-9(2)11-6-3-10(4-7-11)5-8-12(13)14/h3-9H,1-2H3,(H,13,14)/b8-5+
• SMILES： CC(C)C1=CC=C(C=C1)/C=C/C(=O)O

Computed Properties

• Exact Mass: 190.099
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 190.099
• Heavy Atom Count: 14
• Complexity: 210
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• LogP: 2.90780
• PSA: 37.30000
• Refractive Index: 1.575
• Boiling Point: 317°Cat760mmHg
• Melting Point: 157-161 °C
• Flash Point: 221.5°C
• Density: 1.086